(Z)-N-(6-fluorobenzo[d]thiazol-2-yl)-3-(4-nitrophenyl)-N-(pyridin-3-ylmethyl)acrylamide

• IUPAC Name: (Z)-N-(6-fluoro-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)-N-(pyridin-3-ylmethyl)prop-2-enamide
• InChI: InChI=1S/C22H15FN4O3S/c23-17-6-9-19-20(12-17)31-22(25-19)26(14-16-2-1-11-24-13-16)21(28)10-5-15-3-7-18(8-4-15)27(29)30/h1-13H,14H2/b10-5-
• InChI Key: NWPAJXPGZKFRJS-YHYXMXQVSA-N
• Canonical SMILES: C1=CC(=CN=C1)CN(C2=NC3=C(S2)C=C(C=C3)F)C(=O)C=CC4=CC=C(C=C4)[N+](=O)[O-]
• Isomeric SMILES: C1=CC(=CN=C1)CN(C2=NC3=C(S2)C=C(C=C3)F)C(=O)/C=C\C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C22H15FN4O3S
• Molecular Weight: 434.4 g/mol

Description

(Z)-N-(6-fluorobenzo[d]thiazol-2-yl)-3-(4-nitrophenyl)-N-(pyridin-3-ylmethyl)acrylamide is a useful research compound. Its molecular formula is C22H15FN4O3S and its molecular weight is 434.45. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

A series of compounds, including derivatives similar to the specified chemical, have been synthesized and evaluated for their cytotoxic activity against various human cancer cell lines. Specifically, compounds have shown promising cytotoxicity against the A549 human lung adenocarcinoma epithelial cell line. Cell-cycle perturbation studies indicated significant cell-cycle effects in the G2/M phase, leading to apoptotic cell death. Molecular docking studies revealed efficient interactions with the active site of tubulin, highlighting their potential as anticancer agents through the inhibition of tubulin polymerization (Kamal et al., 2014).

Antimicrobial and Antitumor Studies

Zinc(II) complexes with pyridine thiazole derivatives, related to the chemical structure of interest, have been synthesized and characterized. These compounds showed significant in vitro antimicrobial activity and were evaluated for their antitumor activities. The biological activity studies indicated that the metal complexes were more active than the free ligands, suggesting the potential of these compounds in developing new bioactive materials with novel properties for antimicrobial and antitumor applications (Zou Xun-Zhong et al., 2020).

Environmental Applications

Research has also explored the use of novel magnetic nanoadsorbents synthesized by modifying the surface of Fe3O4 nanoparticles with derivatives similar to the specified chemical for the removal of heavy metals from industrial wastes. The prepared nanoadsorbents demonstrated high adsorption capacities, stability, reusability, and ease of separation, making them suitable for practical applications in environmental remediation, specifically for the removal of Zn2+ and Cd2+ ions (Zargoosh et al., 2015).